8-Pyridazin-3-yl-1,4-dioxaspiro[4.5]decan-8-ol

• Molecular Formula: C12H16N2O3
• Molecular Weight: 236.27 g/mol
• IUPAC Name: 8-pyridazin-3-yl-1,4-dioxaspiro[4.5]decan-8-ol
• InChI: InChI=1S/C12H16N2O3/c15-11(10-2-1-7-13-14-10)3-5-12(6-4-11)16-8-9-17-12/h1-2,7,15H,3-6,8-9H2
• InChI Key: LBMSYBZZPYVINE-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCC1(C3=NN=CC=C3)O)OCCO2

Description

8-Pyridazin-3-yl-1,4-dioxaspiro[4.5]decan-8-ol is a useful research compound. Its molecular formula is C12H16N2O3 and its molecular weight is 236.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of pyridazine (17.7 mmol, 1.28 mL) in THF (60 mL) was added 2,2,6,6, lithium tetramethylpiperidine (71 mmol, 10 g) at −78° C. The reaction was then stirred for 6 min and 1,4-dioxa-spiro[4.5]decan-8-one (71 mmol, 11 g) was added. The reaction was stirred for 5 h at −78° C. at which point the reaction was quenched using a solution of ethanol, hydrochloric acid and THF (30 mL, 1:1:1). The reaction was allowed to warm to ambient temperature and the reaction mixture was extracted using EtOAc. The organic layers were combined and dried over MgSO4. The residue was then purified using flash chromatography to afford the desired alcohol (44%, 1.84 g). MS [M+H]+ 237.1.

Synthesis routes and methods II

Procedure details

To a solution of pyridazine (17.7 mmol, 1.28 mL) in THF (60 mL) was added lithium 2,2,6,6-tetramethylpiperidine (71 mmol, 10 g) at −78° C. The reaction was then stirred for 6 min and 1,4-dioxa-spiro[4.5]decan-8-one (71 mmol, 11 g) was added. The reaction was stirred for 5 h at −78° C. at which point the reaction was quenched using a solution of ethanol, hydrochloric acid and THF (30 mL, 1:1:1). The resulting solution was extracted using EtOAc. The organic layers were combined, dried over MgSO4 and concentrated. The residue was purified using flash chromatography to afford the desired alcohol (44%, 1.84 g). MS (M+H)+237.1.